Cas no 1171642-04-8 (1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 1171642-04-8
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 6033751
• PubChem ID: 44036935
• Update Time: 2025-11-01

1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1-(1,1-dimethylethyl)-1,6-dihydro-4-methyl-6-[(2-methylphenyl)methyl]-
• AKOS024650016
• CCG-328404
• 1171642-04-8
• 1-tert-butyl-4-methyl-6-[(2-methylphenyl)methyl]-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• F2459-2126
• 1-(tert-butyl)-4-methyl-6-(2-methylbenzyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• 1-tert-butyl-4-methyl-6-[(2-methylphenyl)methyl]pyrazolo[3,4-d]pyridazin-7-one

• Inchi： 1S/C18H22N4O/c1-12-8-6-7-9-14(12)11-21-17(23)16-15(13(2)20-21)10-19-22(16)18(3,4)5/h6-10H,11H2,1-5H3
• InChI Key： FMGVZVGXTWHSTC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)N=C(C)C2C=NN(C(C)(C)C)C1=2

Computed Properties

• Exact Mass: 310.17936134g/mol
• Monoisotopic Mass: 310.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 483.0±47.0 °C(Predicted)
• pka: -0.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Comprehensive Overview of 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1171642-04-8)

The compound 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1171642-04-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrazolo[3,4-d]pyridazine core and the tert-butyl and methylphenyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in areas such as kinase inhibition and anti-inflammatory drug development.

In recent years, the demand for pyrazolo[3,4-d]pyridazine derivatives has surged due to their versatility in drug design. The 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one stands out due to its optimized pharmacokinetic properties, which are critical for oral bioavailability and metabolic stability. This compound is often discussed in the context of small molecule inhibitors and targeted therapies, aligning with the growing trend of personalized medicine. Its CAS No. 1171642-04-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases and cancer. The pyrazolo[3,4-d]pyridazine scaffold is known to interact with key biological targets, such as protein kinases, which are often dysregulated in these conditions. The tert-butyl group enhances lipophilicity, while the methylphenyl moiety contributes to binding affinity, making it a valuable tool for structure-activity relationship (SAR) studies. These features have led to its inclusion in high-throughput screening campaigns aimed at identifying next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one involves multi-step organic transformations, including cyclization and functional group manipulations. Researchers often explore green chemistry approaches to optimize its synthesis, reducing waste and improving yield. This aligns with the broader industry focus on sustainable drug development, a topic that resonates with both academia and the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and stability, are also of great interest. Its logP and pKa values are frequently analyzed to predict its behavior in biological systems. These parameters are crucial for drug formulation and delivery systems, which are hot topics in pharmaceutical sciences. Additionally, the compound's potential for crystal engineering and polymorphism studies makes it a subject of interest in materials science, further broadening its applications.

In conclusion, 1-tert-butyl-4-methyl-6-(2-methylphenyl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1171642-04-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.